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Compound of Interest

Compound Name: RTC-30

Cat. No.: B2849488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of RTC-30, an optimized
phenothiazine derivative with demonstrated anti-cancer properties. This document consolidates
supplier and purchasing information, quantitative data, detailed experimental protocols, and a
visualization of its proposed signaling pathway to support researchers and professionals in the
field of drug development.

Supplier and Purchasing Information

RTC-30 is available from several chemical suppliers catering to the research community. The
following table summarizes the available information for purchasing RTC-30. Prices are subject
to change and should be confirmed with the respective suppliers.
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) Product ] Available
Supplier CAS Number Purity .
Number Quantities
MedChemExpres 1 mg, 5mg, 10
HY-124669 1423077-95-5 >98%
s mg

5 mg, 10 mg, 50

TargetMol T18652 1423077-95-5 99.76%
mg, 100 mg
DC Chemicals DC21589 1423077-95-5 Not specified Inquire for details
Amadis » ) )
_ Not specified 1423077-95-5 97% Inquire for details
Chemical

Note: All listed suppliers state that RTC-30 is for research use only and not for human
consumption.

Technical Data

RTC-30 is a reengineered tricyclic anti-cancer agent.[1] It is an optimized phenothiazine that
contains a hydroxylated linker, which increases its oral bioavailability.[1]

Chemical and Physical Properties

Property Value
Molecular Formula C24H23F3N204S
Molecular Weight 492.51 g/mol
Appearance Powder or liquid
CAS Number 1423077-95-5

Biological Activity

RTC-30 exhibits anti-cancer potency by inhibiting the growth of cancer cells. Specifically, it has
been shown to inhibit the growth of H1650 lung adenocarcinoma cells with a half-maximal
growth inhibition (Glso) of 15 uM after 48 hours of treatment.[1]
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Solubility and Storage

Solvent Solubility
DMSO > 1.5 mg/mL (3.05 mM)
10% DMSO + 90% Corn oll = 1.5 mg/mL (3.05 mM)

Storage Recommendations:
e Powder: -20°C for 3 years

¢ In solvent: -80°C for 1 year

Mechanism of Action and Signaling Pathway

RTC-30 functions as a dual pathway inhibitor of PI3K-AKT and RAS-ERK signaling.[1] This
action is believed to be mediated through the putative activation of the tumor suppressor
protein phosphatase 2A (PP2A).[1] By activating PP2A, RTC-30 can dephosphorylate key
components of these two major oncogenic signaling pathways, leading to the inhibition of
cancer cell growth and proliferation.
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Proposed signaling pathway of RTC-30.

Experimental Protocols

The following are detailed methodologies for key experiments involving RTC-30, based on
standard laboratory procedures and information from supplier technical data.

Preparation of Stock Solutions

For In Vitro Experiments:
e To prepare a 10 mM stock solution, dissolve 4.93 mg of RTC-30 powder in 1 mL of DMSO.

¢ Mix thoroughly by vortexing or sonication to ensure complete dissolution.
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» Store the stock solution at -20°C or -80°C in aliquots to avoid repeated freeze-thaw cycles.
For In Vivo Experiments:
e Corn Oil Formulation:

o Prepare a 1.5 mg/mL working solution by adding 100 pL of a 15 mg/mL DMSO stock
solution to 900 uL of corn oil.

o Mix thoroughly to ensure a uniform suspension. This protocol yields a clear solution.

» Note: For in vivo experiments, it is recommended to prepare fresh solutions daily.

Cell Viability Assay (H1650 Lung Adenocarcinoma Cells)

This protocol is designed to determine the Glso of RTC-30 on H1650 cells.

Materials:

H1650 lung adenocarcinoma cells

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-
streptomycin)

e RTC-30 stock solution (10 mM in DMSO)
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability
reagent

e DMSO
o Multichannel pipette
o Plate reader

Procedure:
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e Cell Seeding:
o Trypsinize and count H1650 cells.

o Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete culture medium.

o Incubate the plate at 37°C in a humidified 5% CO:z incubator for 24 hours to allow for cell

attachment.
e Compound Treatment:

o Prepare serial dilutions of RTC-30 from the stock solution in complete culture medium to
achieve final concentrations ranging from 0 uM to 40 puM. Ensure the final DMSO
concentration in all wells is consistent and non-toxic (typically < 0.1%).

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of RTC-30. Include vehicle control wells (medium with the same
concentration of DMSO as the treated wells).

o Incubate the plate for 48 hours at 37°C and 5% CO:..
e MTT Assay:
o After the 48-hour incubation, add 10 pL of MTT solution (5 mg/mL in PBS) to each well.

o Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are
visible.

o Carefully remove the medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Gently shake the plate for 5-10 minutes to ensure complete dissolution.
» Data Acquisition:

o Measure the absorbance of each well at a wavelength of 570 nm using a microplate
reader.
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o Data Analysis:

o Subtract the absorbance of the blank wells (medium only) from the absorbance of the
experimental and control wells.

o Calculate the percentage of cell growth inhibition for each concentration of RTC-30
compared to the vehicle control.

o Plot the percentage of growth inhibition against the log of the RTC-30 concentration and
determine the Glso value using non-linear regression analysis.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for assessing the in vitro efficacy of
RTC-30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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